Cas no 84255-21-0 (2-Ethyl-1H-imidazole-5-carboxylic acid)

2-Ethyl-1H-imidazole-5-carboxylic acid Properties

Names and Identifiers

• 2-Ethyl-1H-imidazole-5-carboxylic acid
• 1H-Imidazole-5-carboxylicacid, 2-ethyl-
• 2-Aethyl-1(3)H-imidazol-4-carbonsaeure
• 2-ethyl-1(3)H-imidazole-4-carboxylic acid
• 2-Ethyl-1H-imidazole-4-carboxylic acid
• 2-Ethyl-4(1H)-imidazolecarboxylic acid
• 84255-21-0
• 2-Ethyl-1H-imidazole-4-carboxylic acid #
• 2-ethyl-1H-imidazole-5-carboxylicacid
• 1H-Imidazole-5-carboxylicacid,2-ethyl-
• 2-ETHYL-3H-IMIDAZOLE-4-CARBOXYLIC ACID
• Z969202144
• AKOS016846047
• DTXSID50233184
• DS-15830
• EINECS 282-568-1
• SCHEMBL151395
• EN300-99208
• NS00038470
• AB23181
• MFCD00823433
• A923274
• 1H-Imidazole-4-carboxylic acid, 2-ethyl-
• FT-0600430
• CS-0456095
• NRIUQHNTFFNDMW-UHFFFAOYSA-N
• AKOS009097657
• DB-008196
• +Expand

• MDL： MFCD00823433
• InChIKey： NRIUQHNTFFNDMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O2/c1-2-5-7-3-4(8-5)6(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10)
• SMILES： O=C(C1=CN=C(CC)N1)O

Computed Properties

• Exact Mass: 140.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.059
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 66A^2

Experimental Properties

• LogP: 0.67030
• PSA: 65.98000
• Refractive Index: 1.577
• Boiling Point: 447.29°C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 224.313°C
• Density: 1.318

2-Ethyl-1H-imidazole-5-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：warning

2-Ethyl-1H-imidazole-5-carboxylic acid Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%